N-(1-ethyl-4-piperidinyl)-2,2-dimethylpropanamide

• IUPAC Name: N-(1-ethylpiperidin-4-yl)-2,2-dimethylpropanamide
• InChI: InChI=1S/C12H24N2O/c1-5-14-8-6-10(7-9-14)13-11(15)12(2,3)4/h10H,5-9H2,1-4H3,(H,13,15)
• InChI Key: LJYZQYHTSZSZCV-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCC(CC1)NC(=O)C(C)(C)C
• Molecular Formula: C12H24N2O
• Molecular Weight: 212.33 g/mol

Description

N-(1-ethyl-4-piperidinyl)-2,2-dimethylpropanamide, also known as N-ethyl-4-piperidone (NPP), is a synthetic compound that has been widely used in scientific research. It is a derivative of the natural alkaloid piperidine and has been shown to have a variety of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of NPP is not fully understood, but it is believed to involve the modulation of neurotransmitter release and reuptake. NPP has been shown to inhibit the reuptake of dopamine and serotonin, which leads to an increase in their concentrations in the synaptic cleft. This may contribute to its analgesic effects and its ability to modulate mood and behavior.
Biochemical and Physiological Effects:
NPP has been shown to have a variety of biochemical and physiological effects. It has been shown to increase locomotor activity in animals, which may be related to its effects on dopamine neurotransmission. Additionally, NPP has been shown to have analgesic effects and may be useful in the treatment of pain.

Advantages and Limitations for Lab Experiments

One advantage of using NPP in lab experiments is its high potency and selectivity for certain receptors. This allows researchers to study specific biological processes in a more targeted and efficient manner. However, one limitation of using NPP is its potential for toxicity and adverse effects. Careful dosing and monitoring is necessary to ensure the safety of experimental subjects.

Future Directions

There are several future directions for research on NPP. One area of interest is its potential as a treatment for pain. Additionally, further research is needed to fully understand the mechanism of action of NPP and its effects on neurotransmitter systems. Finally, the potential for toxicity and adverse effects should be further explored to ensure the safety of NPP in both research and clinical settings.

Scientific Research Applications

NPP has been used extensively in scientific research as a tool to study various biological processes. It has been shown to have a variety of effects on the central nervous system, including the modulation of dopamine and serotonin neurotransmission. Additionally, NPP has been used in the study of opioid receptors and has been shown to have analgesic effects.